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Compound of Interest

Compound Name: n-Heptyl methyl sulfide

CAS No.: 20291-61-6

Cat. No.: B1585012

Get Quote

Executive Summary
n-Heptyl methyl sulfide (CAS: 629-65-2), also known as 1-(methylthio)heptane, is a thioether

widely employed as a hydrophobic scaffold in medicinal chemistry and as a flavor/fragrance

intermediate (FEMA 3439).[1][2][3] While structurally simple, its handling requires rigorous

adherence to safety protocols due to its potent organoleptic properties (low odor threshold) and

the metabolic implications of its thioether moiety.[3]

This guide provides a self-validating framework for the safe synthesis, handling, and disposal

of n-heptyl methyl sulfide, grounded in mechanistic toxicology and process safety

engineering.

Part 1: Physicochemical Profile & Hazard
Identification[2][3]
Effective risk management begins with accurate physical data.[3] Unlike lighter sulfides (e.g.,

dimethyl sulfide), n-heptyl methyl sulfide has a relatively high boiling point, reducing vapor

pressure hazards but not eliminating odor risks.[3]
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Table 1: Critical Physicochemical Constants[3]
Property Value Operational Implication

Molecular Structure

Lipophilic thioether; crosses

biological membranes easily.

[3]

Molecular Weight 146.29 g/mol --

Boiling Point 195–197 °C

Low volatility at RT; vacuum

distillation required for

purification.[3]

Flash Point ~73 °C (164 °F)

Combustible Liquid (Class

IIIA). Avoid open flames;

ground equipment.[3]

Density 0.84 g/mL

Floats on water; aqueous

firefighting foam may be

ineffective.[3]

Solubility
Insoluble in water; Soluble in

EtOH, Et₂O

Use organic solvents for spill

cleanup; water wash

ineffective.[3]

Odor Threshold < 10 ppb (Est.)[3]

High Impact. Detectable

concentrations are far below

toxic levels.[3]

GHS Hazard Classification[2][3]
Environmental: H411 - Toxic to aquatic life with long-lasting effects.[2][3]

Physical: Combustible Liquid (if handled > 73°C).[3]

Health: While not explicitly classified as acutely toxic by all agencies, thioethers are irritants.

[3] Treat as Skin Irrit. 2 and Eye Irrit. 2A.
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Part 2: Metabolic Fate & Toxicology (Mechanistic
Insight)
Understanding the metabolism of n-heptyl methyl sulfide is critical for drug development

professionals designing analogs.[3] Thioethers undergo S-oxidation, a pathway that can alter

pharmacokinetics and toxicity profiles.[3]

Metabolic Pathway Analysis
The primary metabolic route involves S-oxidation catalyzed by Flavin-containing

Monooxygenases (FMO) and Cytochrome P450 (CYP) isozymes.[3]

Phase I (S-Oxidation): The sulfide is oxidized to the Sulfoxide (chiral).[3]

Phase II (Sulfoxidation): The sulfoxide is further oxidized to the Sulfone.[3]

Reactive Intermediates: Under certain conditions, S-dealkylation can generate reactive thiols

or sulfenic acids.[3]

n-Heptyl Methyl Sulfide
(Lipophilic)

Sulfoxide Metabolite
(Polar/Chiral)

 [O] additionCYP450 / FMO
(Liver Microsomes)

Sulfone Metabolite
(Highly Polar/Excretable)

 [O] addition

Click to download full resolution via product page

Figure 1: Sequential S-oxidation pathway.[3] Note that sulfoxides are often pharmacologically

active, while sulfones are generally excretion products.

Part 3: Safe Synthesis Protocol (Self-Validating)
Objective: Synthesize n-heptyl methyl sulfide via nucleophilic substitution (

) while minimizing odor release and exposure to alkylating agents.

Reaction:

[3]
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Experimental Workflow
Reagents:

1-Heptanethiol (1.0 eq) - Primary odor source.[3]

Iodomethane (MeI) (1.1 eq) - Carcinogen/Alkylator.[3]

Potassium Carbonate (

) (2.0 eq) - Base.[3]

Acetone (Solvent).[3]

Step-by-Step Protocol:

Engineering Controls: Set up all glassware inside a fume hood with >100 fpm face velocity.

Place a bleach trap (10% sodium hypochlorite) on the vacuum/vent line to neutralize

escaping thiol vapors.[3]

Setup: Charge a round-bottom flask with

and acetone. Add 1-heptanethiol via syringe to avoid atmospheric exposure.[3]

Why? Adding thiol to the base first generates the thiolate anion (

), which is a better nucleophile and less volatile than the thiol.[3]

Addition: Cool to 0°C. Add Iodomethane dropwise.

Control Point: Exotherm control.[3] Maintain T < 10°C to prevent MeI volatilization.[3]

Reaction: Warm to Room Temperature (RT) and stir for 4–6 hours.

Validation: Monitor by TLC (Hexane/EtOAc 9:1).[3] Stain with KMnO4 or Iodine.[3] The

thiol spot (lower Rf) should disappear; the sulfide (higher Rf) appears.[3]

Quenching (Critical for Safety):
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Add 10% aqueous ammonia or dilute bleach to the reaction mixture before workup to

quench unreacted MeI and trace thiols.[3]

Workup: Extract with diethyl ether. Wash organics with brine.[3] Dry over

.[3]

Purification: Vacuum distillation.

Note: The product boils at ~196°C (atm).[3] Use reduced pressure (e.g., 10 mmHg) to

distill at lower temperatures (~80-90°C) to prevent thermal degradation.[3]

Start: 1-Heptanethiol

Generate Thiolate
(K2CO3/Acetone)

Add MeI (0°C)
SN2 Reaction

TLC Validation
(Disappearance of Thiol)

Incomplete

Quench: Dilute Bleach
(Oxidize Residual Odor)

Complete

Vacuum Distillation
(Isolate Sulfide)
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Figure 2: Synthesis workflow emphasizing the critical oxidative quenching step for odor control.

Part 4: Handling, Storage, and Emergency
Response
Storage Protocols

Atmosphere: Store under inert gas (Nitrogen or Argon).[3] Thioethers can slowly oxidize to

sulfoxides in air.[3]

Segregation: Keep away from strong oxidizing agents (peroxides, nitrates) and strong acids.

[3]

Container: Amber glass to prevent photo-oxidation.[3] Cap with Teflon-lined seals.[3]

Odor Management (The "Bleach Rule")
The human nose is hypersensitive to sulfides.[3] A "clean" lab can still smell due to micro-leaks.

[3]

Decontamination Solution: Keep a spray bottle of 10% Sodium Hypochlorite (Bleach) or

Hydrogen Peroxide handy.[3]

Mechanism:

.[3] Sulfoxides are virtually odorless compared to sulfides.[3]

Glassware: Soak all contaminated glassware in a bleach bath for 1 hour before washing.[3]

Emergency Response Table
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Scenario Immediate Action Technical Rationale

Skin Contact

Wash with soap & water;

Follow with dilute H2O2 swab.

[3]

Soap removes lipophilic

sulfide; H2O2 oxidizes trace

residues to eliminate odor.[3]

Spill (< 100mL)
Cover with activated carbon or

vermiculite.[3]

Carbon adsorbs organics;

avoid water (spreads the slick).

[3]

Spill (> 100mL) Evacuate area. Use SCBA.

Vapor concentration may

cause olfactory fatigue

(inability to smell danger).[3]

Fire
Use Dry Chemical, CO2, or

Foam.[3]

Water jet will scatter the

burning liquid (Density < 1.0).

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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